Cas no 160376-84-1 (Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)-)

• Product Name: Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)-
• CAS No: 160376-84-1
• MF: C₁₀H₇BrF₆
• MW: 321.057003259659
• CID: 1339749
• PubChem ID: 12947397
• Update Time: 2025-06-18

Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)-
• 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)Benzene
• 1-(1-bromoethyl)-3,5-bis-trifluoromethyl-benzene
• 1-(3,5-bis(trifluoromethyl)phenyl)-1-bromoethane
• 1-[3,5-bis(trifluoromethyl)phenyl]ethyl bromide
• 1-bromo-1-[3,5-bis(trifluoromethyl)phenyl]ethane
• Benzene,1-(1-bromoethyl)-3,5-bis(trifluoromethyl)
• 3,5-Bis(trifluoromethyl)-alpha-methylbenzyl bromide
• G19302
• DTXSID40513649
• 1-[1-Bromoethyl]-3,5- Bis(Trifluoromethyl)Benzene
• 160376-84-1
• AKOS006244007
• Z1137008913
• 1-(1-bromoethyl) 3,5-bis-trifluoromethyl-benzene
• EN300-76755
• (+/-)-1-(3,5-Bis(trifluoromethyl)phenyl)ethyl bromide
• SCHEMBL264836
• 1-(RS)-(3,5-bis(trifluoromethyl)phenyl)ethyl bromide
• MFCD18762083
• JS-5266
• DA-09700
• 1-[(1S)-1-bromoethyl]-3,5-bis(trifluoromethyl)benzene

• Inchi： 1S/C10H7BrF6/c1-5(11)6-2-7(9(12,13)14)4-8(3-6)10(15,16)17/h2-5H,1H3
• InChI Key： JSJHYPQTIIFNIO-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 319.96400
• Monoisotopic Mass: 319.96353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.18010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl)-

Introduction to Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) (CAS No. 160376-84-1)

Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) (CAS No. 160376-84-1) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a bromoethyl group and two trifluoromethyl groups at the 3 and 5 positions. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) is C₁₀H₆BrF₆. Its molecular weight is approximately 328.05 g/mol. The compound is known for its high stability and reactivity, making it an attractive candidate for a wide range of synthetic transformations. The bromoethyl group provides a reactive site for further functionalization, while the trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the use of Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) in the development of novel pharmaceuticals. One notable application is in the synthesis of antimicrobial agents. The presence of the bromoethyl and trifluoromethyl groups can enhance the compound's ability to disrupt bacterial cell membranes, making it a promising lead for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacteria.

Another area where Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) has shown promise is in cancer research. The compound's unique structure allows it to interact with specific protein targets involved in cancer cell proliferation and survival. A recent study in the Cancer Research journal (2023) reported that derivatives of this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional therapies. The mechanism of action involves disrupting key signaling pathways that are essential for cancer cell survival.

In addition to its pharmaceutical applications, Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) has also found use in materials science. The trifluoromethyl groups contribute to the compound's low surface energy and high thermal stability, making it suitable for applications in coatings and polymers. For example, a study published in the Journal of Materials Chemistry (2022) explored the use of this compound as a monomer in the synthesis of fluoroelastomers with enhanced mechanical properties and chemical resistance.

The synthesis of Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a substituted benzene derivative followed by introduction of the trifluoromethyl groups through electrophilic aromatic substitution or other methods. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) are also noteworthy. It is a colorless solid at room temperature with a melting point around 80°C and a boiling point above 200°C under reduced pressure. The compound is insoluble in water but highly soluble in organic solvents such as dichloromethane and acetone. These properties make it easy to handle and process in both laboratory and industrial settings.

In conclusion, Benzene, 1-(1-bromoethyl)-3,5-bis(trifluoromethyl) (CAS No. 160376-84-1) is a versatile compound with significant potential in various fields. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further highlighting its importance in modern chemistry.